Application Notes and Protocols for Assessing Antiviral Activity of Purine Analogs

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*6-Chloro-9-(3,5-di-O-benzoyl-2-deoxy-2-fluoro-beta-D-arabinofuranosyl)-9H-purine*
Cat. No.:	*B12389217*

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Purine analogs represent a cornerstone in the field of antiviral chemotherapy. Their structural similarity to natural purine nucleosides (adenosine and guanosine) allows them to interfere with viral replication processes, making them effective against a wide range of viruses.[1][2][3] These compounds typically exert their antiviral effects after being anabolized within the host cell to their triphosphate form.[1][4] The active triphosphate metabolite can then inhibit viral polymerases, act as a chain terminator during nucleic acid synthesis, or interfere with other crucial enzymatic pathways necessary for viral propagation.[4][5][6]

The development of new purine analogs requires a robust and systematic approach to evaluate their efficacy and safety. This guide provides a comprehensive overview of the essential methods and detailed protocols for assessing the antiviral activity of these compounds, from initial screening to in-depth mechanism of action studies. The narrative is designed to provide

© 2026 BenchChem. All rights reserved.

not just the "how," but also the "why," grounding each step in established scientific principles to ensure data integrity and reproducibility.

Section 1: Foundational In Vitro Assays for Efficacy and Cytotoxicity

The initial phase of evaluating a novel purine analog involves determining its ability to inhibit viral replication in a cell-based system and assessing its toxicity to the host cells.[7] This dual assessment is critical for establishing a preliminary therapeutic index, a key parameter that guides further development.[7][8]

Core Principle: Balancing Antiviral Potency and Host Cell Safety

An ideal antiviral agent should exhibit high potency against the target virus at concentrations that are non-toxic to the host cells. Therefore, antiviral activity and cytotoxicity assays are almost always performed in parallel.[9][10] This allows for the calculation of the Selectivity Index (SI), which is the ratio of the 50% cytotoxic concentration (CC50) to the 50% effective concentration (EC50).[11] A higher SI value indicates a more favorable safety profile.

Key Assays for Initial Screening

Two primary types of assays are widely used for the initial screening of purine analogs: those that measure the inhibition of viral-induced cell death (cytopathic effect) and those that quantify the reduction in viral progeny.

A. Cytopathic Effect (CPE) Inhibition Assays

Many viruses cause visible damage to infected cells, a phenomenon known as the cytopathic effect (CPE).[12] CPE inhibition assays measure the ability of a compound to protect cells from this damage.

- Principle: In the presence of an effective antiviral, cells are shielded from the lytic or damaging effects of the virus, leading to increased cell viability compared to untreated, infected cells.

© 2026 BenchChem. All rights reserved.

- Methodology: A common method utilizes colorimetric reagents like MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which is converted by the mitochondrial enzymes of living cells into a purple formazan product.[9][13] The amount of formazan produced is directly proportional to the number of viable cells.

- Application: This method is well-suited for high-throughput screening of large compound libraries due to its simplicity and rapid nature.[12][13]

B. Plaque Reduction Assay (PRA)

The Plaque Reduction Assay is considered the "gold standard" for determining the infectivity of lytic viruses and the efficacy of antiviral compounds.[14][15][16]


- Principle: A plaque is a localized area of cell death or lysis within a monolayer of infected cells, initiated by a single infectious virus particle.[14][15] The number of plaques is directly proportional to the concentration of infectious virus.[15] An effective antiviral will reduce the number and/or size of these plaques in a dose-dependent manner.[15]

- Methodology: Confluent cell monolayers are infected with a known amount of virus in the presence of serial dilutions of the test compound. An overlay medium (e.g., agarose or methylcellulose) is added to restrict the spread of the virus to adjacent cells, ensuring the formation of discrete plaques.[12][14][15] After an incubation period, the cells are stained, and the plaques are counted.[15][17]

- Application: PRA provides a quantitative measure of the reduction in infectious virus particles and is essential for accurately determining the EC50 value of a compound.[16][18]

Workflow for Initial Efficacy and Cytotoxicity Testing

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for CPE Inhibition and Cytotoxicity Assays.

© 2026 BenchChem. All rights reserved.

Protocol 1: MTT Assay for CPE Inhibition and Cytotoxicity

This protocol details the procedure for simultaneously determining the EC50 and CC50 of a purine analog.

Materials:

- Susceptible host cell line
- Target virus stock of known titer
- Complete growth medium and maintenance medium
- Purine analog stock solution
- 96-well flat-bottom tissue culture plates
- MTT solution (5 mg/mL in PBS)
- Solubilization solution (e.g., DMSO or acidified isopropanol)
- Multichannel pipette
- Plate reader capable of measuring absorbance at 570 nm

Procedure:

- Cell Seeding (Day 1):
  - Trypsinize and count host cells.
  - Seed 100 µL of cell suspension into each well of a 96-well plate at a density that will result in a confluent monolayer on the day of infection.
  - Incubate overnight at 37°C, 5% CO2.
- Compound Preparation and Treatment (Day 2):

© 2026 BenchChem. All rights reserved.

- Prepare serial dilutions (e.g., two-fold or ten-fold) of the purine analog in maintenance medium.
- Remove the growth medium from the cell plates.
- For the antiviral assay plate, add 50 µL of the appropriate compound dilution to the designated wells. Then, add 50 µL of virus suspension diluted to the desired multiplicity of infection (MOI).
- For the cytotoxicity plate, add 100 µL of the corresponding compound dilutions to wells containing cells but no virus.[10]
- Include cell control wells (medium only) and virus control wells (virus but no compound).

- Incubation (Day 2 onwards):
  - Incubate both plates at 37°C, 5% CO2. The incubation period depends on the virus and should be sufficient for clear CPE to develop in the virus control wells (typically 2-5 days).
- MTT Assay (Final Day):
  - Carefully remove 100 µL of medium from each well.
  - Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form in viable cells.[13]
  - After incubation, carefully remove the MTT-containing medium.
  - Add 150 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[10] Mix gently by pipetting.
- Data Acquisition and Analysis:
  - Measure the absorbance of each well at 570 nm using a microplate reader.
  - Calculate % Cell Viability (for Cytotoxicity):
    - % Viability = (Abs_Compound - Abs_Blank) / (Abs_CellControl - Abs_Blank) * 100

© 2026 BenchChem. All rights reserved.

- Calculate % CPE Inhibition (for Antiviral Activity):
  - % Protection = (Abs_CompoundVirus - Abs_VirusControl) / (Abs_CellControl - Abs_VirusControl) * 100
- Plot the percentage values against the log of the compound concentration and use non-linear regression analysis to determine the CC50 and EC50 values.

Section 2: Quantifying Viral Load Reduction

While CPE and plaque assays are excellent for initial screening, a more direct measure of antiviral activity is the quantification of viral nucleic acids or proteins. These methods provide highly sensitive and quantitative data on the inhibition of viral replication.[19][20]

Quantitative PCR (qPCR)-Based Assays

Real-time or quantitative PCR (qPCR) is a powerful technique for quantifying viral DNA or RNA in a sample.[19][20] For RNA viruses, a reverse transcription step is included (RT-qPCR).[19][21]

- Principle: This assay measures the reduction in the amount of viral genetic material produced in infected cells treated with the purine analog compared to untreated controls.[19][20] The amplification of a virus-specific gene is monitored in real-time using fluorescent dyes (e.g., SYBR Green) or probes (e.g., TaqMan).[19][20]
- Causality: Purine analogs, by inhibiting viral polymerases or causing chain termination, directly block the synthesis of new viral genomes.[4][5] This reduction in genome copies is a direct measure of the compound's mechanism of action and is quantifiable with high precision by qPCR.[19][22]
- Advantages: qPCR is highly sensitive, specific, and has a wide dynamic range, allowing for the accurate quantification of viral load over several orders of magnitude.[19][22] This makes it particularly useful for viruses that do not produce significant CPE or plaques.

Virus Yield Reduction Assay

This assay measures the amount of infectious virus produced and released from cells over a single replication cycle.

© 2026 BenchChem. All rights reserved.

- Principle: It evaluates a compound's ability to inhibit the overall production of new, infectious viral particles.[12]
- Methodology: Cells are infected and treated with the compound. After one replication cycle, the supernatant (containing released virus) and/or the cell lysate is harvested. The viral titer in the harvest is then determined using a secondary assay, typically a plaque assay or an endpoint dilution assay (TCID50).[12]
- Application: This assay provides a comprehensive assessment of a compound's effect on the entire viral replication cycle, from entry to release.[12] It is often used as a confirmatory assay for hits identified in primary screens.[12]

Data Presentation for Quantitative Assays

Summarizing the results from these assays in a clear, tabular format is crucial for comparing the potency and safety of different purine analogs.

Compound	Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Assay Method
Analog A	HSV-1	Vero	0.5 ± 0.1	>100	>200	Plaque Reduction
Analog B	Influenza A	MDCK	2.3 ± 0.4	85 ± 5.2	37.0	RT-qPCR
Analog C	DENV-2	Huh-7	1.8 ± 0.3	>50	>27.8	Virus Yield
Ribavirin	RSV	HeLa	4.5	>50	>11.1	MTT (CPE) [13]

EC50: 50% effective concentration; CC50: 50% cytotoxic concentration; SI: Selectivity Index (CC50/EC50).

Protocol 2: RT-qPCR for Viral Load Reduction

This protocol describes the quantification of viral RNA from the supernatant of infected cells.

Materials:

© 2026 BenchChem. All rights reserved.

- Experimental setup as in Protocol 1 (cell seeding, infection, treatment)
- Viral RNA extraction kit
- Reverse transcriptase and cDNA synthesis kit
- qPCR master mix (SYBR Green or probe-based)
- Primers and probe specific to the target viral gene
- Real-time PCR instrument

Procedure:

- Sample Collection: At the end of the incubation period (e.g., 48-72 hours post-infection), carefully collect the supernatant from each well of the 96-well plate.
- RNA Extraction: Extract viral RNA from a fixed volume of supernatant (e.g., 50 µL) using a commercial viral RNA extraction kit, following the manufacturer's instructions. Elute the RNA in a small volume of nuclease-free water.
- cDNA Synthesis: Perform reverse transcription on the extracted RNA to synthesize complementary DNA (cDNA). Include a "no reverse transcriptase" control to check for contaminating DNA.
- qPCR Reaction:
  - Prepare the qPCR reaction mix containing qPCR master mix, forward and reverse primers, probe (if using), and an aliquot of the cDNA.
  - Run the reaction on a real-time PCR instrument using an optimized thermal cycling program.
  - Include a standard curve of known viral copy numbers to allow for absolute quantification.
- Data Analysis:

© 2026 BenchChem. All rights reserved.

- Determine the viral RNA copy number in each sample by interpolating its quantification cycle (Cq) value against the standard curve.
- Calculate the percentage of viral replication inhibition for each compound concentration relative to the virus control.
- Plot the percentage inhibition against the log of the compound concentration and use non-linear regression to determine the EC50 value.

Section 3: Elucidating the Mechanism of Action (MoA)

Understanding how a purine analog inhibits viral replication is a critical step in its development.[4] For this class of compounds, the primary target is often the viral polymerase.[4][6]


Biochemical (Enzymatic) Assays

These cell-free assays directly measure the effect of the compound on the activity of a specific viral enzyme, most commonly the RNA-dependent RNA polymerase (RdRp) or DNA polymerase.[4][23]

- Principle: The active triphosphate form of the purine analog is tested for its ability to inhibit the enzymatic activity of the purified viral polymerase in vitro.
- Methodology: A typical assay involves incubating the purified polymerase with a nucleic acid template/primer, natural deoxynucleotide triphosphates (dNTPs) or nucleotide triphosphates (NTPs) (one of which is labeled, e.g., with ^{32}P or a fluorescent tag), and varying concentrations of the analog's triphosphate form. The incorporation of the labeled nucleotide into the growing nucleic acid chain is measured.
- Causality and Self-Validation: This assay provides direct evidence of target engagement. By demonstrating that the analog triphosphate, and not the parent nucleoside, inhibits the enzyme, the protocol validates the proposed mechanism. Controls lacking the enzyme or template ensure the observed activity is specific. The inclusion of a host cell polymerase (e.g., human mitochondrial DNA polymerase) in a parallel assay is crucial to assess selectivity and predict potential toxicity.[4]

© 2026 BenchChem. All rights reserved.

MoA Workflow: From Cell to Enzyme



Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

Caption: Workflow for a Polymerase Inhibition Assay.

Conclusion

The systematic assessment of purine analogs, from broad cell-based screening to specific biochemical assays, is fundamental to the antiviral drug development process.[7][8][24] The methodologies described in this guide provide a robust framework for identifying potent and selective inhibitors. By explaining the causality behind each protocol and emphasizing the importance of appropriate controls, these application notes are designed to ensure the generation of reliable, reproducible, and translatable data, ultimately accelerating the discovery of new therapies to combat viral diseases.

References

- qPCR Assay for Testing Antiviral Agents. (n.d.). Creative Diagnostics. Retrieved January 3, 2026, from [Link]
- Plaque Reduction Neutralization Tests (PRNT) and the Development of New Antiviral Drugs. (n.d.). BioAgilytix. Retrieved January 3, 2026, from [Link]
- In Vitro Antiviral Testing. (n.d.). Institute for Antiviral Research, Utah State University. Retrieved January 3, 2026, from [Link]
- Heim, A., Ebnet, C., Harste, G., & Pring-Akerblom, P. (2003). Real-Time Quantitative PCR Assays for Detection and Monitoring of Pathogenic Human Viruses in Immunosuppressed Pediatric Patients. Journal of Clinical Microbiology, 41(9), 4034–4040. [Link]
- Understanding Cytotoxicity. (2024, March 9). Virology Research Services. Retrieved January 3, 2026, from [Link]
- Maltseva, E., Kochetkov, S. N., & Ivanov, A. (2022). Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. International Journal of Molecular Sciences, 23(19), 11488. [Link]
- van der Beek, M. T., van den Ouden, A., Gijbels, M. J., Schuurman, R., & van de Wetering, M. D. (2004). Application of Real-Time PCR for Determination of Antiviral Drug Susceptibility of Herpes Simplex Virus. Journal of Clinical Microbiology, 42(6), 2491–2496. [Link]

© 2026 BenchChem. All rights reserved.

- Antiviral Therapy, Susceptibility Testing, and Prevention. (2016, August 25). Basicmedical Key. Retrieved January 3, 2026, from [Link]
- Tolman, R. L. (1995). Preclinical Development of Antiviral Drugs. In Antiviral Chemotherapy (pp. 35-42). Humana Press. [Link]
- Plaque Reduction Assay. (n.d.). Creative Diagnostics. Retrieved January 3, 2026, from [Link]
- qPCR Assay for Rapid Virus Detection and Quantification. (2023, July 5). Labinsights. Retrieved January 3, 2026, from [Link]
- Antiviral Susceptibility Testing: Herpes Simplex Virus by Plaque Reduction Assay; Approved Standard. (2004). NCCLS. Retrieved January 3, 2026, from [Link]
- Balzarini, J., & De Clercq, E. (1994). Metabolism and mechanism of antiretroviral action of purine and pyrimidine derivatives. Medical Microbiology and Immunology, 183(4), 195–209. [Link]
- Drew, W. L., Miner, R. C., & Owen, W. F. (1993). A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates. Journal of Clinical Microbiology, 31(7), 1789–1792. [Link]
- Takei, M., Mori, H., & Hoshino, H. (1991). MTT colorimetric assay system for the screening of anti-orthomyxo- and anti-paramyxoviral agents. Journal of Virological Methods, 33(1-2), 81–92. [Link]
- He, F., Shi, J., Wang, Y., Wang, S., Chen, J., Gan, X., Song, B., & Hu, D. (2019). Synthesis, Antiviral Activity, and Mechanisms of Purine Nucleoside Derivatives Containing a Sulfonamide Moiety. Journal of Agricultural and Food Chemistry, 67(31), 8459–8467. [Link]
- 15.3 Drug development process for antivirals. (n.d.). Fiveable. Retrieved January 3, 2026, from [Link]
- Antiviral Product Development--Conducting and Submitting Virology Studies to the Agency. (2020, April 24). U.S. Food and Drug Administration. Retrieved January 3, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Preclinical and clinical studies in the drug development process of European Medicines Agency-approved non-HIV antiviral agents: a narrative review. (2024, October 9). PubMed. Retrieved January 3, 2026, from [Link]
- Guidance for Industry on Antiviral Product Development-Conducting and Submitting Virology Studies to the Agency; Availability. (2006, June 5). Federal Register. Retrieved January 3, 2026, from [Link]
- Guidance for clinical and public health laboratories testing for influenza virus antiviral drug susceptibility in Europe. (2013, January 1). The Francis Crick Institute. Retrieved January 3, 2026, from [Link]
- Bennett, L. L., Jr, Shannon, W. M., Allan, P. W., & Arnett, G. (1975). Studies on the biochemical basis for the antiviral activities of some nucleoside analogs. Annals of the New York Academy of Sciences, 255, 342–358. [Link]
- Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. Retrieved January 3, 2026, from [Link]
- Potisopon, S., et al. (2019). Nucleoside Analogs with Selective Antiviral Activity against Dengue Fever and Japanese Encephalitis Viruses. Antimicrobial Agents and Chemotherapy, 63(8), e00539-19. [Link]
- Antiviral activity and mechanism of purine morpholine nucleoside analogues incorporating a sulfonamide fragment. (2025, June 1). PubMed. Retrieved January 3, 2026, from [Link]
- Various purine derivatives Antiviral activity: Virus-infected cells... (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]
- Zandi, K., et al. (2020). Repurposing Nucleoside Analogs for Human Coronaviruses. Antimicrobial Agents and Chemotherapy, 65(1), e01652-20. [Link]
- Cytotoxicity Assays: How We Test Cell Viability. (2025, April 1). YouTube. Retrieved January 3, 2026, from [Link]
- De Clercq, E. (2009). Antiviral Drug Resistance: Mechanisms and Clinical Implications. Future Virology, 4(4), 367–391. [Link]

© 2026 BenchChem. All rights reserved.

- De Clercq, E., Bernaerts, R., Bergstrom, D. E., Robins, M. J., Montgomery, J. A., & Holy, A. (1986). Antirhinovirus activity of purine nucleoside analogs. Antimicrobial Agents and Chemotherapy, 29(3), 482–487. [Link]
- Eyer, L., et al. (2017). Nucleoside analogs as a rich source of antiviral agents active against arthropod-borne flaviviruses. Antiviral Chemistry & Chemotherapy, 25(2), 38–49. [Link]
- Cell-based Assays to Identify Inhibitors of Viral Disease. (2025, August 7). ResearchGate. Retrieved January 3, 2026, from [Link]
- Antiviral Susceptibility, Herpes Simplex Virus, Acyclovir. (n.d.). ARUP Laboratories Test Directory. Retrieved January 3, 2026, from [Link]
- Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues. (2021, June 16). National Institutes of Health. Retrieved January 3, 2026, from [Link]
- Antiviral susceptibility monitoring: testing algorithm, methods, and findings for influenza season, 2023–2024. (2025, October 11). National Institutes of Health. Retrieved January 3, 2026, from [Link]
- Wolf, M. C., et al. (2021). Inhibition of viral RNA-dependent RNA polymerases with clinically relevant nucleotide analogs. Enzymes, 49, 315–354. [Link]
- Zhang, Y., et al. (2023). Progression of Antiviral Agents Targeting Viral Polymerases. Viruses, 15(2), 522. [Link]
- Ulvestad, E. (2017). In vitro methods for testing antiviral drugs. Tidsskrift for Den norske legeforening. [Link]
- The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. (n.d.). PubMed Central. Retrieved January 3, 2026, from [Link]
- Nucleoside Analogs with Antiviral Activity against Yellow Fever Virus. (n.d.). ASM Journals. Retrieved January 3, 2026, from [Link]

© 2026 BenchChem. All rights reserved.

- Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. (2023, June 17). bioRxiv. Retrieved January 3, 2026, from [Link]
- Inhibition of Influenza Virus Ribonucleic Acid Polymerase by Ribavirin Triphosphate. (n.d.). ASM Journals. Retrieved January 3, 2026, from [Link]
- Inhibition of viral RNA-dependent RNA polymerases with clinically relevant nucleotide analogs. (n.d.). PubMed. Retrieved January 3, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Metabolism and mechanism of antiretroviral action of purine and pyrimidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Antirhinovirus activity of purine nucleoside analogs - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Antiviral Drug Resistance: Mechanisms and Clinical Implications - PMC [pmc.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. academic.oup.com [academic.oup.com]
- 8. fiveable.me [fiveable.me]
- 9. Understanding Cytotoxicity - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
- 10. m.youtube.com [m.youtube.com]
- 11. Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues - PMC [pmc.ncbi.nlm.nih.gov]
- 12. In Vitro Antiviral Testing | IAR | USU [qanr.usu.edu]

© 2026 BenchChem. All rights reserved.

- 13. MTT colorimetric assay system for the screening of anti-orthomyxo- and anti-paramyxoviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. bioagilytix.com [bioagilytix.com]
- 15. benchchem.com [benchchem.com]
- 16. Antiviral Therapy, Susceptibility Testing, and Prevention | Basicmedical Key [basicmedicalkey.com]
- 17. A Standardized Plaque Reduction Assay for Determination of Drug Susceptibilities of Cytomegalovirus Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
- 18. webstore.ansi.org [webstore.ansi.org]
- 19. qPCR Assay for Testing Antiviral Agents - Creative Diagnostics [antiviral.creative-diagnostics.com]
- 20. antiviral.bocsci.com [antiviral.bocsci.com]
- 21. labinsights.nl [labinsights.nl]
- 22. Real-Time Quantitative PCR Assays for Detection and Monitoring of Pathogenic Human Viruses in Immunosuppressed Pediatric Patients - PMC [pmc.ncbi.nlm.nih.gov]
- 23. In vitro methods for testing antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Preclinical and clinical studies in the drug development process of European Medicines Agency-approved non-HIV antiviral agents: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Application Notes and Protocols for Assessing Antiviral Activity of Purine Analogs]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12389217/docs#application-notes-and-protocols-for-assessing-antiviral-activity-of-purine-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.